Cas no 1806576-99-7 (4-Fluoro-2-hydroxy-3-iodopyridine)

• Product Name: 4-Fluoro-2-hydroxy-3-iodopyridine
• CAS No: 1806576-99-7
• MF: C₅H₃FINO
• MW: 238.986296892166
• CID: 4905163
• Update Time: 2025-06-15

4-Fluoro-2-hydroxy-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-hydroxy-3-iodopyridine

• Inchi： 1S/C5H3FINO/c6-3-1-2-8-5(9)4(3)7/h1-2H,(H,8,9)
• InChI Key： SOCHANGFQPMAKE-UHFFFAOYSA-N
• SMILES： IC1=C(C=CNC1=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• XLogP3: 0.7
• Topological Polar Surface Area: 29.1

Additional information on 4-Fluoro-2-hydroxy-3-iodopyridine

4-Fluoro-2-hydroxy-3-iodopyridine (CAS No. 1806576-99-7): A Key Intermediate in Modern Pharmaceutical Synthesis

4-Fluoro-2-hydroxy-3-iodopyridine, identified by its CAS number 1806576-99-7, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and reactivity. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents targeting a range of diseases.

The presence of both fluoro and iodo substituents on the pyridine ring imparts distinct electronic and steric characteristics to 4-fluoro-2-hydroxy-3-iodopyridine. The fluoro group is well-known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of drugs, often enhancing metabolic stability and binding affinity. On the other hand, the iodo substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex molecular architectures.

In recent years, 4-fluoro-2-hydroxy-3-iodopyridine has been extensively explored in the synthesis of small-molecule inhibitors for various therapeutic targets. For instance, its application in developing kinase inhibitors has been particularly noteworthy. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the reactivity of the iodo group, researchers have been able to introduce this pyridine scaffold into kinase inhibitors, leading to compounds with improved selectivity and efficacy.

The hydroxyl group at the 2-position of 4-fluoro-2-hydroxy-3-iodopyridine also contributes to its synthetic utility. This functionality can be further modified through various chemical transformations, such as etherification or esterification, allowing for the creation of diverse derivatives with tailored biological properties. Such modifications are essential in optimizing drug candidates for preclinical and clinical studies.

The pharmaceutical industry has increasingly recognized the importance of fluorinated pyridines in drug discovery. The ability to introduce fluorine atoms into drug molecules often leads to improved pharmacological profiles, including enhanced bioavailability and reduced toxicity. 4-fluoro-2-hydroxy-3-iodopyridine, with its combination of fluoro and iodo groups, exemplifies this trend. Its use as a building block has facilitated the development of several promising drug candidates that are currently undergoing preclinical evaluation.

One notable area where 4-fluoro-2-hydroxy-3-iodopyridine has shown promise is in the synthesis of antiviral agents. Viruses often rely on host cellular machinery for replication, making it challenging to develop drugs that target viral infections without affecting host cells. The structural features of this compound have enabled the design of inhibitors that disrupt viral replication cycles without significant toxicity. This underscores its importance as a versatile intermediate in antiviral drug development.

The synthetic methodologies involving 4-fluoro-2-hydroxy-3-iodopyridine have also seen significant advancements. Modern synthetic strategies often focus on achieving high yields and selectivity while minimizing side reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in incorporating this pyridine scaffold into more complex molecules. These reactions not only provide efficient pathways for constructing target structures but also allow for precise control over regiochemistry, which is crucial for achieving desired biological activity.

In conclusion, 4-fluoro-2-hydroxy-3-iodopyridine (CAS No. 1806576-99-7) is a highly valuable intermediate in pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists working on the development of novel therapeutic agents. The continued exploration of its applications in various therapeutic areas highlights its significance in modern drug discovery and development.